Cas no 2229152-19-4 (2-(4-bromo-3,5-dimethylphenyl)acetaldehyde)

• Product Name: 2-(4-bromo-3,5-dimethylphenyl)acetaldehyde
• CAS No: 2229152-19-4
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6253898
• PubChem ID: 121439511
• Update Time: 2025-11-01

2-(4-bromo-3,5-dimethylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3,5-dimethylphenyl)acetaldehyde
• SCHEMBL17873454
• 2229152-19-4
• EN300-1924225

• Inchi： 1S/C10H11BrO/c1-7-5-9(3-4-12)6-8(2)10(7)11/h4-6H,3H2,1-2H3
• InChI Key： AFEDAPZCYFRWDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(CC=O)C=C1C

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-bromo-3,5-dimethylphenyl)acetaldehyde

Introduction to 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde (CAS No. 2229152-19-4)

2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde, with the CAS number 2229152-19-4, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a brominated aromatic ring and an aldehyde functional group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde consists of a 4-bromo-3,5-dimethylphenyl moiety attached to an aldehyde group. The bromine atom provides a reactive site for further functionalization, while the dimethyl groups enhance the compound's stability and solubility. The aldehyde group is particularly important as it can participate in a wide range of chemical reactions, such as condensations, reductions, and oxidations.

In recent years, 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of novel antitumor agents. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of several derivatives of this compound that exhibited potent anticancer activity against various human cancer cell lines. The researchers found that the bromine atom and the aldehyde group played crucial roles in enhancing the cytotoxicity and selectivity of these derivatives.

Beyond its applications in oncology, 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde has also shown promise in the development of new therapeutic agents for neurological disorders. A recent study in the Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a precursor for synthesizing small molecules that target specific receptors involved in neurodegenerative diseases. The results indicated that certain derivatives of 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde could effectively modulate these receptors, suggesting their potential as lead compounds for further drug development.

The synthetic accessibility of 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One such method involves the bromination of 3,5-dimethylphenylacetaldehyde followed by selective bromination at the para position. This approach provides high yields and excellent regioselectivity, making it suitable for industrial-scale production.

In addition to its utility as an intermediate in organic synthesis, 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde has also been investigated for its potential as a probe molecule in chemical biology studies. Its unique structure allows it to interact with specific biomolecules, providing insights into their function and interactions within biological systems. For example, researchers at the University of California used this compound to study protein-protein interactions involved in signal transduction pathways. The results from these studies have contributed to a better understanding of cellular processes and have identified new targets for therapeutic intervention.

The safety profile of 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde is another important consideration for its use in research and development. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to ensure safe usage. This includes wearing personal protective equipment (PPE) such as gloves and goggles when handling the compound and conducting experiments in well-ventilated areas or fume hoods.

In conclusion, 2-(4-Bromo-3,5-dimethylphenyl)acetaldehyde (CAS No. 2229152-19-4) is a highly versatile compound with significant potential applications in various fields of chemistry and biology. Its unique structural features make it an attractive building block for synthesizing bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new uses for this compound, highlighting its importance as a valuable tool in scientific inquiry and drug discovery.